6-Amino-3-(naphthalen-1-yl)picolinic acid, 95%

• IUPAC Name: 6-amino-3-naphthalen-1-ylpyridine-2-carboxylic acid
• InChI: InChI=1S/C16H12N2O2/c17-14-9-8-13(15(18-14)16(19)20)12-7-3-5-10-4-1-2-6-11(10)12/h1-9H,(H2,17,18)(H,19,20)
• InChI Key: XCBBKNAVUXKSKU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3=C(N=C(C=C3)N)C(=O)O
• Molecular Formula: C16H12N2O2
• Molecular Weight: 264.28 g/mol

Description

6-Amino-3-(naphthalen-1-yl)picolinic acid, more commonly known as 6-ANP, is a compound derived from picolinic acid and naphthalene. It is a pale yellow powder, with a melting point of around 125°C and a molecular weight of 224.25 g/mol. 6-ANP has been studied for its potential applications in various scientific disciplines, including biochemistry, physiology, and drug development.

Scientific Research Applications

6-ANP has been studied for its potential applications in various scientific disciplines, including biochemistry, physiology, and drug development. In biochemistry, 6-ANP has been shown to inhibit the enzyme adenosine deaminase, which is involved in the metabolism of adenosine. In physiology, 6-ANP has been studied for its potential to act as an anti-inflammatory agent, as well as its ability to modulate the activity of various ion channels. In drug development, 6-ANP has been studied for its potential to act as a prodrug, which is a compound that is converted to an active drug in the body.

Mechanism of Action

The mechanism of action of 6-ANP is not fully understood. However, it is believed that 6-ANP binds to adenosine deaminase, which inhibits the enzyme’s activity. This inhibition of adenosine deaminase leads to an increase in the concentration of adenosine, which can then act on various ion channels to modulate their activity. In addition, 6-ANP has been shown to act as an anti-inflammatory agent by binding to and inhibiting the activity of the enzyme cyclooxygenase-2.
Biochemical and Physiological Effects
6-ANP has been studied for its potential biochemical and physiological effects. Studies have shown that 6-ANP can act as an anti-inflammatory agent, as well as modulate the activity of various ion channels. In addition, 6-ANP has been shown to inhibit the enzyme adenosine deaminase, which is involved in the metabolism of adenosine.

Advantages and Limitations for Lab Experiments

The main advantage of using 6-ANP in lab experiments is its ability to act as a prodrug, which is a compound that is converted to an active drug in the body. This makes it a useful tool for studying the pharmacology of various drugs. However, 6-ANP is not without its limitations. It is a relatively new compound, and its mechanism of action is not yet fully understood. In addition, 6-ANP is not very soluble in water, which can make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for the use of 6-ANP. It could be used to study the pharmacology of various drugs, as well as to develop new drugs or treatments for various diseases. It could also be used to modulate the activity of various ion channels, which could have potential therapeutic applications. In addition, 6-ANP could be used to study the metabolism of adenosine, which is involved in a number of physiological processes. Finally, 6-ANP could be used to study the effects of inflammation, which could lead to new treatments for inflammatory diseases.

Synthesis Methods

6-ANP is synthesized through a two-step process. First, naphthalene-1-carboxylic acid is reacted with picolinic acid in an aqueous solution of sodium hydroxide. This reaction produces 6-ANP and sodium picolinate. The second step involves the conversion of the sodium picolinate to picolinic acid through the addition of hydrochloric acid. This reaction yields 6-ANP as the main product.